Cas no 1505605-13-9 (2-(3-ethoxy-2-hydroxyphenyl)acetonitrile)

• Product Name: 2-(3-ethoxy-2-hydroxyphenyl)acetonitrile
• CAS No: 1505605-13-9
• MF: C₁₀H₁₁NO₂
• MW: 177.199842691422
• CID: 6303368
• PubChem ID: 83350242
• Update Time: 2025-05-24

2-(3-ethoxy-2-hydroxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-ethoxy-2-hydroxyphenyl)acetonitrile
• 1505605-13-9
• EN300-1840814

• Inchi： 1S/C10H11NO2/c1-2-13-9-5-3-4-8(6-7-11)10(9)12/h3-5,12H,2,6H2,1H3
• InChI Key： HOIXLSNYGKPYOP-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(CC#N)=C1O

Computed Properties

• Exact Mass: 177.078978594g/mol
• Monoisotopic Mass: 177.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 53.2Ų

Additional information on 2-(3-ethoxy-2-hydroxyphenyl)acetonitrile

Comprehensive Overview of 2-(3-ethoxy-2-hydroxyphenyl)acetonitrile (CAS No. 1505605-13-9): Properties, Applications, and Industry Insights

2-(3-ethoxy-2-hydroxyphenyl)acetonitrile (CAS No. 1505605-13-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This nitrile-functionalized phenolic derivative features an ethoxy group at the 3-position and a hydroxyl group at the 2-position of the phenyl ring, making it a versatile intermediate for synthesizing complex molecules. Recent studies highlight its potential in developing enzyme inhibitors and biologically active agents, aligning with the growing demand for green chemistry solutions and sustainable synthesis methods.

The compound's structure-activity relationship (SAR) has become a focal point for researchers exploring drug discovery pathways. Its electron-rich aromatic system and hydrogen-bonding capabilities make it particularly valuable in designing targeted therapeutics, a trending topic in precision medicine discussions. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-grade intermediates in API production.

In material science, 1505605-13-9 demonstrates promise as a precursor for photoactive polymers, coinciding with industry interest in organic electronics and flexible displays. Its conjugated π-system enables applications in OLED materials, where researchers are optimizing its charge transport properties. These developments respond to frequent search queries about "next-generation display technologies" and "bio-based electronic materials".

Environmental considerations surrounding 2-(3-ethoxy-2-hydroxyphenyl)acetonitrile have been addressed through advanced waste minimization strategies in production. The compound's biodegradation profile and eco-toxicity data are frequently requested information, reflecting the market's emphasis on ESG compliance. Manufacturers now employ catalytic processes to reduce byproducts, answering common questions about "green synthetic routes for nitrile compounds".

Quality control protocols for CAS 1505605-13-9 incorporate QbD (Quality by Design) principles, ensuring batch-to-batch consistency for high-value applications. Stability studies confirm its shelf life under various storage conditions, a critical factor for international distribution. This aligns with pharmaceutical industry searches for "stable nitrile intermediates" and "thermodynamic characterization of aromatic nitriles".

Emerging patent filings reveal innovative uses of 2-(3-ethoxy-2-hydroxyphenyl)acetonitrile in crop protection formulations, particularly as a synergist enhancing pesticide efficacy. Agricultural researchers are investigating its plant-systemic properties, responding to global interest in "low-residue agrochemicals" and "sustainable pest management". These applications leverage the compound's selective bioavailability and metabolic stability in biological systems.

The global market for 1505605-13-9 reflects increasing demand from contract research organizations (CROs) and specialty chemical suppliers. Pricing trends correlate with availability of high-purity starting materials and advancements in continuous flow chemistry production methods. Industry reports frequently cite this compound when discussing "cost optimization in fine chemical synthesis" and "scalability of aromatic nitrile derivatives".

Analytical method development for 2-(3-ethoxy-2-hydroxyphenyl)acetonitrile has progressed significantly, with validated HPLC-UV protocols now available for impurity profiling. These methods address common quality concerns raised in regulatory submissions, particularly regarding genotoxic impurity control – a hot topic in ICH guideline discussions. The compound's chromatographic behavior has been extensively documented to support method transfer between laboratories.

Recent computational studies utilizing DFT (Density Functional Theory) calculations have elucidated the electronic properties of CAS 1505605-13-9, providing insights into its reactivity patterns. These findings help predict regioselective modifications, answering frequent queries about "directing effects in substituted phenylacetonitriles". Such theoretical approaches complement experimental data in rational molecular design workflows.

Supply chain dynamics for this specialty chemical reflect broader trends in pharmaceutical outsourcing. Strategic partnerships between custom synthesis providers and virtual pharma companies have improved accessibility to 1505605-13-9, while blockchain-based tracking systems ensure material provenance – addressing growing concerns about "supply chain transparency" in chemical procurement.